Cas no 1646556-86-6 (1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine)

• Product Name: 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine
• CAS No: 1646556-86-6
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• MDL: MFCD26136830
• CID: 5210402
• PubChem ID: 117819956
• Update Time: 2025-10-21

1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-2-fluoro-α-(fluoromethyl)-
• 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine

• MDL： MFCD26136830
• Inchi： 1S/C8H8BrF2N/c9-6-3-1-2-5(8(6)11)7(12)4-10/h1-3,7H,4,12H2
• InChI Key： QKKVLMYNXVNQFB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1F)(N)CF

Additional information on 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine

Comprehensive Analysis of 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1646556-86-6)

The compound 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1646556-86-6) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both bromo and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors.

One of the key reasons for the growing interest in 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine is its role in addressing modern challenges in precision medicine. With the rise of personalized therapies, scientists are investigating how fluorinated compounds like this can enhance drug selectivity and metabolic stability. The compound's halogen-rich structure allows for strategic modifications, making it a versatile building block in medicinal chemistry. Recent studies have highlighted its potential in designing next-generation antidepressants and neuroprotective agents, aligning with the global focus on mental health solutions.

From a synthetic chemistry perspective, CAS No. 1646556-86-6 exemplifies the importance of halogenation strategies in modern organic synthesis. The bromo and fluoro groups present in the molecule offer distinct reactivity patterns, enabling chemists to explore diverse cross-coupling reactions and nucleophilic substitutions. This adaptability is crucial for developing highly functionalized aromatic systems, which are often required in catalyst design and material science applications. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental considerations are also driving research into 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine. As industries seek greener chemical processes, this compound's potential for low-waste synthesis and biodegradable derivatives is being evaluated. Its fluorine content, in particular, is being studied for its impact on environmental persistence, a topic of high relevance in green chemistry discussions. Researchers are actively investigating whether fluorinated compounds like this can be designed with improved eco-toxicological profiles while maintaining their functional benefits.

The analytical characterization of 1646556-86-6 presents interesting challenges and opportunities for advanced spectroscopic techniques. The presence of multiple halogens creates distinct patterns in NMR spectroscopy and mass spectrometry, making it an excellent case study for structural elucidation training. Pharmaceutical quality control laboratories are particularly interested in developing robust HPLC methods for this compound, given its potential as a chiral intermediate in asymmetric synthesis. The growing demand for high-purity specialty chemicals in research has further increased its commercial significance.

In the context of intellectual property and patent literature, 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine has appeared in several recent filings related to kinase inhibitors and GPCR modulators. This reflects the compound's relevance in current drug discovery pipelines, particularly for oncological targets and inflammatory diseases. The strategic placement of its halogen atoms allows for optimal molecular interactions with biological targets, a feature highly prized in structure-activity relationship (SAR) studies. As combinatorial chemistry approaches evolve, this compound serves as a valuable scaffold for library diversification.

From a commercial availability standpoint, CAS 1646556-86-6 is increasingly listed by specialty chemical suppliers catering to contract research organizations and academic laboratories. The compound's pricing and supply chain stability have become topics of discussion in chemical procurement circles, especially with growing interest in fluorine-containing building blocks. Quality specifications typically emphasize isomeric purity and residual solvent levels, reflecting its use in sensitive pharmaceutical applications. Storage recommendations often highlight protection from light sensitivity and moisture stability considerations.

Looking forward, the scientific community anticipates expanded applications for 1-(3-bromo-2-fluorophenyl)-2-fluoroethan-1-amine in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features make it particularly suitable for linker optimization in bifunctional molecules. Additionally, the compound's potential in PET radiopharmaceuticals is being explored, leveraging the bromo substituent for isotope exchange strategies. These developments position 1646556-86-6 as a compound of continuing interest in both academic research and industrial development pipelines.